Fmoc-L-homopropargylglycine
Overview
Description
Fmoc-L-homopropargylglycine is a non-natural amino acid bearing an alkyne side chain12. It is used as a building block in Fmoc solid-phase peptide synthesis1. The compound is also known for its use in the synthesis of cyclic peptides by an alkyne-alkyne Glaser coupling1.
Synthesis Analysis
The synthesis of Fmoc-L-homopropargylglycine involves a double Boc protection optimized for high material throughput and the key Seyferth-Gilbert homologation optimized to avoid racemization345. This efficient multigram synthesis process has been described in various studies345.
Molecular Structure Analysis
The molecular formula of Fmoc-L-homopropargylglycine is C21H19NO42. Its structure includes an alkyne side chain and a fluorenylmethoxycarbonyl (Fmoc) group2.
Chemical Reactions Analysis
Fmoc-L-homopropargylglycine is used in the synthesis of cyclic peptides through an alkyne-alkyne Glaser coupling1. This involves the use of copper(II) acetate and pyridine, and heating to 60 °C using microwaves1.
Physical And Chemical Properties Analysis
Fmoc-L-homopropargylglycine has a molecular weight of 349.4 g/mol2. It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 42. The compound also has a rotatable bond count of 72.
Scientific Research Applications
Synthesis of Peptides for Functionalization : Fmoc-L-homopropargylglycine is used in solid-phase synthesis to create peptides that can be functionalized by copper-assisted alkyne-azide cycloaddition (Polyak & Krauss, 2022).
Preparation of Neoglycopeptides : It assists in the efficient incorporation of amino acids into peptides using Fmoc-chemistry-based solid-phase peptide synthesis, which enables chemoselective glycosylation at the aminooxy side chains to generate neoglycopeptides (Carrasco et al., 2003).
Biocompatibility Evaluation in Ophthalmology : The biocompatibility of peptide hydrogels containing Fmoc-L-homopropargylglycine was evaluated for potential applications in ophthalmology as an implantable drug delivery system (Liang et al., 2010).
Synthesis of Inhibitors of HIV-1 Protease : Fmoc derivatives of amino acids like Fmoc-L-homopropargylglycine have been applied in the synthesis of modified substrates for HIV-1 protease, acting as strong inhibitors (Rajesh et al., 2002).
Solid Phase Synthesis of Peptides for Antibiotic Biosynthesis : It is used in the solid-phase peptide synthesis of vancomycin- and teicoplanin-type peptides, enabling enantioselective synthesis with high purity and yield (Brieke & Cryle, 2014).
Fabrication of Functional Materials : Fmoc-modified amino acids and short peptides, like Fmoc-L-homopropargylglycine, are used as bio-inspired building blocks for the fabrication of functional materials with applications in cell cultivation, drug delivery, and therapeutic properties (Tao et al., 2016).
Safety And Hazards
Fmoc-L-homopropargylglycine is classified as a combustible solid1. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye7. Use of personal protective equipment and ensuring adequate ventilation are advised7.
Future Directions
Fmoc-L-homopropargylglycine has potential applications in peptide drug discovery3. It can be used in solid phase synthesis to make peptides that can be functionalized by copper-assisted alkyne-azide cycloaddition3. This opens up possibilities for the exploration of peptide chemical space beyond the limitations of biological systems8.
properties
IUPAC Name |
(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)hex-5-ynoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO4/c1-2-3-12-19(20(23)24)22-21(25)26-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h1,4-11,18-19H,3,12-13H2,(H,22,25)(H,23,24)/t19-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IISRBJULQYVYGV-IBGZPJMESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCC(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C#CCC[C@@H](C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101170451 |
Source
|
| Record name | (2S)-2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-5-hexynoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101170451 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
349.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Fmoc-L-homopropargylglycine | |
CAS RN |
942518-21-0 |
Source
|
| Record name | (2S)-2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-5-hexynoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=942518-21-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2S)-2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-5-hexynoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101170451 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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